Cas no 289-87-2 (1,2-Dioxin)
1,2-Dioxin structure
Product Name:1,2-Dioxin
1,2-Dioxin Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Dioxin
- 1,2-dioxine
- 1,2-Dioxacyclohexadiene
- o-Dioxin(8CI)
- Q161486
- o-Dioxin
- UNII-R8H79L3J69
- DTXSID90574144
- R8H79L3J69
- 2,3,7,8-dioxin
- 289-87-2
-
- Inchi： 1S/C4H4O2/c1-2-4-6-5-3-1/h1-4H
- InChI Key： VCZQYTJRWNRPHF-UHFFFAOYSA-N
- SMILES： O1C=CC=CO1
Computed Properties
- Exact Mass: 84.02112
- Monoisotopic Mass: 84.021129366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 71.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,2-Dioxin Related Literature
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Thomas D. Avery,Julie A. Culbert,Dennis K. Taylor Org. Biomol. Chem. 2006 4 323
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Marie-Pierre Maether,Virginie Bernat,Marie Maturano,Christiane André-Barrès,Sonia Ladeira,Alexis Valentin,Henri Vial,Corinne Payrastre Org. Biomol. Chem. 2011 9 7400
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3. Exploitation of ylide steric bulk to alter cyclopropanation outcome during the reaction of 1,2-dioxines and stabilised phosphorus ylidesThomas D. Avery,Ben W. Greatrex,Dennis K. Taylor,Edward R. T. Tiekink J. Chem. Soc. Perkin Trans. 1 2000 1319
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Thomas D. Avery,Natalie F. Jenkins,Marc C. Kimber,David W. Lupton,Dennis K. Taylor ligands: formation of enantio-enriched cyclopropanes. Thomas D. Avery Natalie F. Jenkins Marc C. Kimber David W. Lupton Dennis K. Taylor Chem. Commun. 2002 28
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Shuangshuang Xie,Changxing Qi,Yulin Duan,Xincai Hao,Yi Guo,Mengyi Deng,Yuben Qiao,Zhengyi Shi,Li Tao,Yunfang Cao,Lianghu Gu,Yuan Zhou,Yonghui Zhang Org. Chem. Front. 2020 7 464
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